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Compound of Interest

Compound Name:
2,6-Dihydroxy-3,4-

dimethylpyridine

Cat. No.: B1313085 Get Quote

A comprehensive search for the application of 2,6-dihydroxy-3,4-dimethylpyridine in

proteomics research did not yield any specific results. The available information primarily

details its chemical synthesis, physical properties, and its established use in the cosmetics

industry as a hair dye precursor.

While no direct applications in proteomics have been documented in the provided search

results, this section outlines the known characteristics of 2,6-dihydroxy-3,4-dimethylpyridine
to inform potential future research avenues.

Chemical and Physical Properties
2,6-dihydroxy-3,4-dimethylpyridine is a heterocyclic compound with the molecular formula

C7H9NO2 and a molecular weight of 139.15 g/mol .[1] It exists as a light yellow to beige

amorphous powder.[2] The compound is known to exist in two tautomeric forms.[2]
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Property Value Reference

Molecular Formula C7H9NO2 [1]

Molecular Weight 139.15 g/mol [1]

Physical Form
Light yellow to beige

amorphous powder
[2]

CAS Number 84540-47-6 [1]

Log Pow 2.44 (calculated) [2]

Melting Point 185-191°C [2]

Synthesis
A commercially viable process for producing 2,6-dihydroxy-3,4-dimethylpyridine has been

described.[3] The synthesis involves the reaction of 2-cyanoacetamide with sodium methoxide,

followed by condensation with ethyl 2-methylacetoacetate in methanol.[3] The resulting sodium

salt is then hydrolyzed and decarboxylated to yield the final product.[3] This process is noted to

be safer, faster, and more economical than previous methods.[3]

A general workflow for the synthesis is outlined below:
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Step 1: Salt Formation

Step 2: Condensation

Step 3: Hydrolysis and Decarboxylation

Step 4: Neutralization

2-Cyanoacetamide

Sodium salt of 2-cyanoacetamide

in Methanol

Sodium Methoxide

Sodium salt of 2,6-dihydroxy-4,5-dimethyl-3-pyridinecarbonitrile

Ethyl 2-methylacetoacetate

Hydrobromide salt of 2,6-dihydroxy-3,4-dimethylpyridine

Hydrobromic Acid

2,6-dihydroxy-3,4-dimethylpyridine

Sodium Hydroxide

Click to download full resolution via product page

Caption: Synthesis of 2,6-dihydroxy-3,4-dimethylpyridine.

Primary Application: Hair Dyes
The primary documented use of 2,6-dihydroxy-3,4-dimethylpyridine is as a precursor in

oxidative hair dye formulations.[2][4] In this application, it reacts with primary intermediates in

the presence of an oxidizing agent, such as hydrogen peroxide, to form the final hair color.[2]

The maximum recommended concentration for use on the scalp is 1.0%.[2]
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Potential Considerations for Future Research
While no direct evidence supports its use in proteomics, the chemical structure of 2,6-
dihydroxy-3,4-dimethylpyridine, a substituted pyridine, might warrant investigation into

potential biological activities. Pyridine derivatives are known to exhibit a wide range of

biological functions. Future research could explore:

Interaction with Proteins: Investigating whether this compound or its derivatives can interact

with specific proteins, which could be a starting point for applications in chemical proteomics.

[5]

Cellular Effects: Assessing the compound's effects on cell cultures to identify any impact on

protein expression or signaling pathways, which could then be analyzed using proteomic

techniques.[6]

It is important to note that any new research into the biological effects of this compound should

be preceded by thorough toxicological assessments.[2]

Conclusion
Currently, there are no established protocols or application notes for the use of 2,6-dihydroxy-
3,4-dimethylpyridine in proteomics research. Its known application is confined to the

cosmetics industry. The information provided here serves as a summary of its known properties

and synthesis, which may be of value to researchers considering novel applications for this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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